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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of chlorodiisopropylphosphine, a versatile
organophosphorus compound. It covers its chemical structure, physicochemical properties,
synthesis, key reactions, and applications, with a focus on information relevant to research and
development.

Chemical Structure and Properties

Chlorodiisopropylphosphine, with the chemical formula CeH14CIP, is an organophosphorus
compound where a central phosphorus atom is bonded to two isopropyl groups and one
chlorine atom.[1] It is a colorless to light yellow liquid that is reactive with water and oxygen.[1]
[2] Its structure makes it a valuable precursor for the synthesis of a wide range of phosphine
ligands and other organophosphorus compounds.[2][3]

Below is a diagram illustrating the chemical structure of chlorodiisopropylphosphine.
Caption: Chemical structure of Chlorodiisopropylphosphine.

Physicochemical Data

The following table summarizes the key physicochemical properties of
chlorodiisopropylphosphine.
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Property Value Reference(s)
Molecular Formula CeH14CIP [1112]
Molecular Weight 152.60 g/mol [1][4]
Colorless to slightly yellow
Appearance o [2][5]
liquid
Density 0.959 g/mL at 25 °C [1][5]

N ] 46-47 °C at 10 mmHg; 69 °C
Boiling Point . [1][2][5]
at 33 mmHg; 158 °C (lit.)

Refractive Index n20/D 1.475 (lit.) [6]
Flash Point 4 °C (39.2 °F) - closed cup [61[7]
Solubility Reacts with water [1]
CAS Number 40244-90-4 [1112]

Synthesis of Chlorodiisopropylphosphine

The primary method for synthesizing chlorodiisopropylphosphine is through the reaction of
phosphorus trichloride (PCI3) with a Grignard reagent, specifically isopropylmagnesium chloride
((CHs)2CHMQgCI).[1] This reaction provides a good yield of the monochloro derivative compared
to reactions with less sterically hindered Grignard reagents.[1] Tetrahydrofuran (THF) is a
commonly used solvent for this synthesis.[8]

The overall reaction is as follows: PCls + 2 (CH3)2CHMQgCI - [(CH3)2CH]2PCI + 2 MgCl2[1]

Below is a diagram illustrating the synthesis workflow.
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Caption: Synthesis of Chlorodiisopropylphosphine via Grignard Reaction.

Experimental Protocol: Synthesis of
Chlorodiisopropylphosphine

This protocol is based on the Grignard reaction method.[1][8]

Materials:

Phosphorus trichloride (PCIs)

« |Isopropylmagnesium chloride ((CH3)2CHMQgCI) or Magnesium turnings and Isopropyl
chloride

e Anhydrous tetrahydrofuran (THF)

o Reaction flask (e.qg., three-necked round-bottom flask)
o Condenser

e Dropping funnel

 Inert atmosphere (e.g., nitrogen or argon)
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Procedure:
e Preparation of Grignard Reagent (if not commercially available):
o In a flame-dried, three-necked flask under an inert atmosphere, add magnesium turnings.

o Add a small amount of a solution of isopropyl chloride in anhydrous THF to initiate the
reaction (a crystal of iodine can be used as an initiator).

o Once the reaction starts, add the remaining isopropyl chloride solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture until the magnesium is
consumed.

o Reaction with Phosphorus Trichloride:

[e]

Cool the freshly prepared Grignard reagent in an ice bath.

o

Add a solution of phosphorus trichloride in anhydrous THF dropwise to the stirred Grignard
reagent. The molar ratio of PCls to the Grignard reagent should be approximately 1:2.[1]

o

Control the rate of addition to maintain the reaction temperature. A temperature of -30 °C
has been reported to be optimal.[3]

o

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional period (e.g., 30 minutes).[8]

e Work-up and Purification:
o The resulting mixture contains the product and magnesium chloride salts.
o Filter the mixture under an inert atmosphere to remove the salts.
o Wash the filter cake with anhydrous THF.

o Remove the solvent from the filtrate under reduced pressure.
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o The crude product can be purified by vacuum distillation to yield pure
chlorodiisopropylphosphine.

Spectroscopic Characterization: The structure and purity of the synthesized
chlorodiisopropylphosphine can be confirmed using spectroscopic methods such as *H
NMR, 3C NMR, and 3P NMR.[9][10]

Key Reactions and Applications

Chlorodiisopropylphosphine is a versatile reagent used in a variety of chemical
transformations.[2]

» Synthesis of Tertiary Phosphines: It reacts with Grignard reagents or organolithium
compounds (RM) to produce tertiary phosphines ([(CH3)2CH]2PR).[1] These phosphines are
widely used as ligands in catalysis.[2][3]

» Synthesis of Phosphinites: It reacts with alcohols (ROH) or phenols, typically in the presence
of a base, to form phosphinites ([(CH3)2CH]2POR).[1] Phosphinites also serve as important
ligands in coordination chemistry.[1]

Applications:

o Catalysis: As a precursor to phosphine ligands, it is crucial in the development of catalysts
for organic synthesis, including cross-coupling reactions and polymer chemistry.[2][7]

e Pharmaceutical Development: The compound is used in the synthesis of active
pharmaceutical ingredients (APIs).[2]

o Materials Science: It is employed in the creation of advanced materials, such as polymers
and flame retardants.[3][5]

o Chemical Biology: It is used in research involving phosphine chemistry to understand
biological processes.[2]

The following diagram illustrates the main reaction pathways of chlorodiisopropylphosphine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://spectrabase.com/compound/FR6AwxXfUer
https://spectrabase.com/spectrum/IOdmfq4SXBK
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://www.chemimpex.com/products/41132
https://en.wikipedia.org/wiki/Chlorodiisopropylphosphine
https://www.chemimpex.com/products/41132
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7202728_EN.htm
https://en.wikipedia.org/wiki/Chlorodiisopropylphosphine
https://en.wikipedia.org/wiki/Chlorodiisopropylphosphine
https://www.chemimpex.com/products/41132
https://www.sigmaaldrich.com/HK/zh/product/aldrich/337773
https://www.chemimpex.com/products/41132
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7202728_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7202728.htm
https://www.chemimpex.com/products/41132
https://www.benchchem.com/product/b1205602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chlorodiisopropylphosphine
([(CH3)2CH]2PCI)

(Grignard/Organolithium (RMD (AlcohoI/Phenol (ROH) + Base)

Substitution ubstitution
Ligands for Catalysis Ligands in Coordination Chemistry

Click to download full resolution via product page

Caption: Key Reactions of Chlorodiisopropylphosphine.

Safety and Handling

Chlorodiisopropylphosphine is a hazardous chemical and must be handled with appropriate

safety precautions.

e Hazards: It is a highly flammable liquid and vapor (H225) and causes severe skin burns and
eye damage (H314).[1][4][6] It reacts with water, releasing toxic and corrosive hydrogen

chloride gas.[1]
e Handling:
o Work in a well-ventilated fume hood.

o Use personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat.[6]

o Keep away from heat, sparks, and open flames.[6]
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o Store in a cool, dry place under an inert atmosphere.[5]

o Handle and store away from water and moisture.

Conclusion

Chlorodiisopropylphosphine is a fundamental building block in organophosphorus chemistry.
Its reactivity allows for the synthesis of a diverse range of phosphine ligands and other valuable
compounds. A thorough understanding of its properties, synthesis, and handling is essential for
its safe and effective use in research and development, particularly in the fields of catalysis,
materials science, and pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205602#what-is-the-structure-of-
chlorodiisopropylphosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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